Cas no 23431-16-5 (3,5-Cyclohexadiene-1,2-dione,3,4,6-trichloro-)

3,5-Cyclohexadiene-1,2-dione,3,4,6-trichloro- structure
23431-16-5 structure
Product Name:3,5-Cyclohexadiene-1,2-dione,3,4,6-trichloro-
CAS No:23431-16-5
MF:C6HCl3O2
MW:211.429939031601
CID:276171
PubChem ID:146752
Update Time:2025-04-19

3,5-Cyclohexadiene-1,2-dione,3,4,6-trichloro- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Cyclohexadiene-1,2-dione,3,4,6-trichloro-
    • 3,4,6-trichlorocyclohexa-3,5-diene-1,2-dione
    • 3,4,6-Trichloro-o-benzoquinone
    • o-Benzoquinone, 3,4,6-trichloro-
    • SCHEMBL10945411
    • 23431-16-5
    • DTXSID60177984
    • Inchi: 1S/C6HCl3O2/c7-2-1-3(8)5(10)6(11)4(2)9/h1H
    • InChI Key: LWYCZMFZIIJDMM-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C(C1=O)=O)Cl)Cl

Computed Properties

  • Exact Mass: 209.90433
  • Monoisotopic Mass: 209.904212
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.69
  • Boiling Point: 197.5°Cat760mmHg
  • Flash Point: 77°C
  • Refractive Index: 1.582
  • PSA: 34.14

3,5-Cyclohexadiene-1,2-dione,3,4,6-trichloro- Related Literature

  • 1. The reactions of o-benzoquinones with cyclopentadiene
    M. F. Ansell,A. F. Gosden,V. J. Leslie,R. A. Murray J. Chem. Soc. C 1971 1401
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